N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H19NOS/c1-2-12-7-9-13(10-8-12)18-17(19)15-11-20-16-6-4-3-5-14(15)16/h7-11H,2-6H2,1H3,(H,18,19)
• InChI Key: JLDOACLYLULTMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CSC3=C2CCCC3
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

This compound is a complex organic molecule likely containing a benzothiophene backbone, which is a common structure in many organic compounds, particularly in pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of such complex organic molecules typically involves multiple steps, each requiring specific reagents and conditions. Unfortunately, without specific information on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through various experimental methods. These properties are crucial for understanding how the compound behaves under different conditions.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with receptor-type tyrosine-protein phosphatase beta . This enzyme plays a crucial role in cellular processes such as cell growth, differentiation, mitotic cycle, and oncogenic transformation .

Mode of Action

For instance, some compounds bind to their target proteins and inhibit their activity, leading to changes in cellular processes .

Biochemical Pathways

Based on its potential target, it could influence pathways related to cell growth and differentiation

Pharmacokinetics

Similar compounds are known to undergo various metabolic reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . These metabolic reactions can significantly impact the bioavailability of the compound.

Result of Action

Based on its potential target, it could influence cell growth and differentiation

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal of compounds, as well as their health effects.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could involve studying its biological activity, developing new synthetic routes, or exploring its use in material science.